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Abstract
Koavone®, a synthetic fragrance ingredient, is primarily utilized in the flavor and fragrance

industry for its distinct woody and floral olfactory profile. This technical guide provides a

comprehensive review of the publicly available data on Koavone and its related compounds.

Extensive searches of scientific and patent literature reveal a significant body of information

regarding its chemical properties, synthesis, and application in consumer products. However,

there is a notable absence of data pertaining to its biological activity, pharmacological effects,

and mechanism of action in a therapeutic context. This document summarizes the existing

knowledge on Koavone, including its physicochemical characteristics and toxicological data,

and explicitly addresses the current lack of information required for a comprehensive

evaluation for drug development purposes.

Introduction
Koavone® is the trade name for a synthetic ketone, with the main isomer identified as 3,5,6,6-

Tetramethyl-4-methyleneheptan-2-one. It is a colorless to pale yellow liquid known for its

woody, floral, and violet-like scent.[1][2][3] Due to its unique olfactory properties, Koavone® is

a common component in the formulation of perfumes, cosmetics, soaps, and detergents.[4]

This guide aims to collate and present the available technical data on Koavone® for a

scientific audience.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of Koavone® is presented in Table 1.

This information is derived from various chemical supplier databases and safety data sheets.

Table 1: Physicochemical Properties of Koavone®

Property Value Reference

IUPAC Name
(Z)-3,4,5,6,6-Pentamethylhept-

3-en-2-one
[5]

Synonyms
Acetyl diisoamylene, Woody

amylene
[3]

CAS Number 81786-73-4 [3][4]

Chemical Formula C12H22O [5]

Molecular Weight 182.3 g/mol [5]

Appearance Colorless to pale yellow liquid [4]

Boiling Point 200 °C [4]

Flash Point 86 °C [6]

Vapor Pressure 15 Pa [4]

Log P 4.4 [4]

Purity ≥ 90% (sum of 5 isomers) [4]

Synthesis and Manufacturing
Koavone® is a synthetic compound produced from petrochemical sources.[4] While specific

proprietary synthesis routes are not extensively detailed in public literature, the synthesis of

related unsaturated ketones often involves aldol condensation reactions followed by

dehydration. The commercial product is typically a mixture of isomers.[4]
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The primary application of Koavone® is as a fragrance ingredient in a wide range of consumer

products. It is valued for its diffusive nature and its ability to enhance amber, woody, and floral

notes in fragrance compositions.[1][2][3] Typical usage levels in fragrance concentrates can be

up to 30%.[3]

Toxicological Profile
The toxicological data for Koavone® is primarily available from safety data sheets provided by

manufacturers and suppliers. A summary of the key toxicological endpoints is provided in Table

2.

Table 2: Toxicological Summary of Koavone®

Endpoint Observation Reference

Skin Irritation Causes skin irritation. [7][8]

Eye Irritation Causes serious eye irritation. [7][8]

Skin Sensitization
May cause an allergic skin

reaction.
[1][4][7]

Aquatic Toxicity
Toxic to aquatic life with long

lasting effects.
[1][4]

Acute Toxicity (Oral) Not classified as acutely toxic. [9]

Mutagenicity
Not conclusive data for

classification.
[9]

Carcinogenicity
Not conclusive data for

classification.
[9]

Reproductive Toxicity
Not conclusive data for

classification.
[9]

Biological Activity and Signaling Pathways: A Data
Gap
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A thorough search of the scientific literature, including chemical and biological databases, did

not yield any substantive data on the pharmacological effects, mechanism of action, or

engagement with biological signaling pathways for Koavone® in a drug development context.

The available information is exclusively focused on its application as a fragrance ingredient and

its associated toxicological profile for consumer safety.

One patent mentions the use of bactericide combinations in detergents that include a list of

chemicals where Koavone's CAS number is present, but no specific data on its antimicrobial

activity or mechanism is provided.[10]

Therefore, the creation of diagrams for signaling pathways, detailed experimental protocols for

biological assays, and tables of quantitative biological data, as requested for a drug

development audience, is not possible based on the current publicly available information.

Logical Workflow of Koavone® in Industry
To fulfill the mandatory visualization requirement, the following diagram illustrates the logical

workflow of Koavone® from its synthesis to its end-use in consumer products, based on the

available data.
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Caption: Logical workflow of Koavone® from synthesis to end-use and safety assessment.
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Koavone® is a synthetic fragrance compound with well-documented chemical and physical

properties, primarily used in the formulation of consumer products. While toxicological data is

available to ensure consumer safety, there is a significant gap in the scientific literature

regarding its biological activities, pharmacological effects, and mechanisms of action from a

drug development perspective. For researchers and scientists in the pharmaceutical industry, it

is important to note that, based on publicly available information, Koavone® has not been a

subject of investigation for therapeutic applications. Future research would be required to

explore any potential biological activities beyond its current use as a fragrance ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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